1,3,3,5,6-Pentamethylbicyclo[2.2.2]oct-5-en-2-one

• CAS RN: 90052-78-1
• Molecular Formula: C13H20O
• Molecular Weight: 192.30 g/mol
• IUPAC Name: 1,3,3,5,6-pentamethylbicyclo[2.2.2]oct-5-en-2-one
• InChI: InChI=1S/C13H20O/c1-8-9(2)13(5)7-6-10(8)12(3,4)11(13)14/h10H,6-7H2,1-5H3
• InChI Key: MGZLYKWFWJURBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2(CCC1C(C2=O)(C)C)C)C

Description

1,3,3,5,6-Pentamethylbicyclo[2.2.2]oct-5-en-2-one is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 450 ml Parr mini-pressure reactor is charged 15 grams of 5,6-bis(hydroxymethyl)-1,3,3-trimethylbicyclo[2.2.2]-octa-5,7-dien-2-one diacetate produced according to Example IV, 60 ml of isopropyl alcohol and 0.3 grams of 10% palladium on charcoal. After flushing with nitrogen and hydrogen, the hydrogen is charged to a pressure of 195 psig while maintaining the reaction mass temperature at 22°-27° C. Within four minutes, the pressure drops to 140 psig and holds steady for six minutes. Hydrogen is again charged to 195 psig and the temperature is gradually raised to 80° C. At 80° C. the pressure begins to drop. The temperature is raised to 85° C. and maintained at 85° C. until the pressure holds constant at 102 psig (1.7 hours). After cooling to room temperature, the reaction mass is filtered and the toluene is removed in vacuo to yield 10.1 grams of 1,3,3,5,6-pentamethyl-bicyclo[2.2.2]octa-5-en-2-one. This material is identical to that prepared from 2,6,6-trimethylcyclohexa-2,4-dien-1-one and 2-butyne according to Examples I and II, supra.